Cas no 32909-99-2 (1,4-Dioxane-2,3-diol, 5,6-dimethyl-)

• Product name: 1,4-Dioxane-2,3-diol, 5,6-dimethyl-
• CAS No: 32909-99-2
• MF: C₆H₁₂O₄
• MW: 148.157082557678
• CID: 1453958
• PubChem ID: 21265447

1,4-Dioxane-2,3-diol, 5,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxane-2,3-diol, 5,6-dimethyl-
• 5,6-dimethyl-1,4-dioxane-2,3-diol
• 32909-99-2
• DTXSID10611782
• PYQPLQRWOXQJFG-UHFFFAOYSA-N
• SCHEMBL4955259

• Inchi： InChI=1S/C6H12O4/c1-3-4(2)10-6(8)5(7)9-3/h3-8H,1-2H3
• InChI Key： PYQPLQRWOXQJFG-UHFFFAOYSA-N
• SMILES： CC1C(OC(C(O1)O)O)C

Computed Properties

• Exact Mass: 148.07355886g/mol
• Monoisotopic Mass: 148.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9Ų
• XLogP3: -0.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxanes 1,4-dioxanes